Cas no 4919-37-3 (4-Hydroxy-3,5-dimethylbenzoic acid)

4-Hydroxy-3,5-dimethylbenzoic acid Properties

Names and Identifiers

• 4-Hydroxy-3,5-dimethylbenzoic acid
• Syringic acid
• 3,5-Dimethyl-4-hydroxybenzoic acid
• 4-Hydroxy-3,5-dimethyl-benzoesaeure
• 4-hydroxy-3,5-dimethyl-benzoic acid
• 4-Oxy-3.5-dimethyl-benzol-carbonsaeure-(1)
• 4-Oxy-symm.-m-xylylsaeure
• 2,6-Dimethyl-4-carboxyphenol
• NSC68319
• Benzoic acid, 4-hydroxy-3,5-dimethyl-
• OMNHTTWQSSUZHO-UHFFFAOYSA-N
• PubChem16247
• KSC496E2B
• OMNHTTWQSSUZHO-UHFFFAOYSA-
• 3.5-dimethyl-4-hydroxybenzoic acid
• SBB071415
• 6672AB
• CL8058
• 3,5-dimethyl-4-hydroxy-benzoic acid
• A
• AKOS009159309
• 4919-37-3
• InChI=1/C9H10O3/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,10H,1-2H3,(H,11,12)
• SY048466
• CS-W017872
• NSC-68319
• DS-12602
• H0938
• NS00031867
• SCHEMBL348297
• EN300-258197
• DTXSID20197704
• 4-hydroxy-3,5-dimethylbenzoicacid
• AMY27819
• FT-0614671
• 3.5-Di-methyl-4-hydroxy-benzoic acid
• NSC 68319
• AE-562/40231541
• MFCD00016536
• 2,6-Dimethyl-4-carboxyphenol; 3,5-Dimethyl-4-hydroxybenzoic Acid; 4-Hydroxy-3,5-dimethylbenzoic Acid; NSC 68319
• DB-051610
• DTXCID40120195
• +Expand

• MDL： MFCD00016536
• InChIKey： OMNHTTWQSSUZHO-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,10H,1-2H3,(H,11,12)
• SMILES： O([H])C1C(C([H])([H])[H])=C([H])C(C(=O)O[H])=C([H])C=1C([H])([H])[H]
• BRN： 2576289

Computed Properties

• Exact Mass: 166.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.063
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 1.70720
• PSA: 57.53000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 331.3°C at 760 mmHg
• Melting Point: 221.0 to 226.0 deg-C
• Flash Point: 168.4°C
• Solubility: Soluble in methanol.
• Color/Form: powder
• Solubility: Uncertain
• Density: 1.1708 (rough estimate)

4-Hydroxy-3,5-dimethylbenzoic acid Security Information

• Symbol: GHS07
• RTECS：DG8997500
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

4-Hydroxy-3,5-dimethylbenzoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters